Cas no 70217-86-6 (2-Amino-3-benzyl-5-phenylpyrazine)

2-Amino-3-benzyl-5-phenylpyrazine is a heterocyclic organic compound featuring a pyrazine core substituted with amino, benzyl, and phenyl functional groups. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as a building block for the synthesis of more complex molecules. Its aromatic substituents enhance stability and offer opportunities for further functionalization, making it valuable in medicinal chemistry for the development of bioactive compounds. The compound’s well-defined molecular framework also facilitates studies in crystallography and structure-activity relationships. High purity and consistent quality are critical for its applications in precision synthesis and research-scale investigations.
2-Amino-3-benzyl-5-phenylpyrazine structure
70217-86-6 structure
Product Name:2-Amino-3-benzyl-5-phenylpyrazine
CAS No:70217-86-6
MF:C17H15N3
MW:261.321103334427
CID:2799581
PubChem ID:10214659
Update Time:2025-05-28

2-Amino-3-benzyl-5-phenylpyrazine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL934707
    • HNGMHWCZZWCBON-UHFFFAOYSA-N
    • Pyrazinamine, 5-phenyl-3-(phenylmethyl)-
    • DTXSID80436787
    • DTXCID50387611
    • 70217-86-6
    • 2-amino-3-benzyl-5-phenylpyrazine
    • TQP1057
    • CS-0089193
    • SCHEMBL16982928
    • F95566
    • 2-Amino-3-benzyl-5-phenylpyrazine
    • Inchi: 1S/C17H15N3/c18-17-15(11-13-7-3-1-4-8-13)20-16(12-19-17)14-9-5-2-6-10-14/h1-10,12H,11H2,(H2,18,19)
    • InChI Key: HNGMHWCZZWCBON-UHFFFAOYSA-N
    • SMILES: N1C(=CN=C(C=1CC1C=CC=CC=1)N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 261.126597491Da
  • Monoisotopic Mass: 261.126597491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 51.8Ų

2-Amino-3-benzyl-5-phenylpyrazine Pricemore >>

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